2-Amino-3-(aminomethyl)phenol

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 2-amino-3-(aminomethyl)phenol
• InChI: InChI=1S/C7H10N2O/c8-4-5-2-1-3-6(10)7(5)9/h1-3,10H,4,8-9H2
• InChI Key: FLTCYYCTZXDQJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)N)CN

Description

2-Amino-3-(aminomethyl)phenol is a phenolic derivative featuring both amino and aminomethyl substituents on its aromatic ring. This compound is of significant interest in medicinal chemistry due to its structural versatility and bioactivity. Synthetically, it is prepared via reductive amination of azomethine intermediates. For example, sodium borohydride in dry ethanol under nitrogen atmosphere reduces azomethines to yield aminomethyl phenol derivatives, achieving an 80% yield for analogs like 2-(phenylaminomethyl)phenol .

The compound exhibits notable antimicrobial properties. Studies demonstrate that derivatives such as 4a (a structurally related aminomethyl phenol) show potent activity against Gram-positive bacteria (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative strains (e.g., Salmonella spp.) at 100 µg/mL, with enhanced efficacy when electron-withdrawing groups are present . Additionally, antifungal activity against Candida albicans has been observed for derivatives like 4e and 4f .

Safety data for 2-(aminomethyl)phenol (CAS 932-30-9) indicate precautions for handling, including avoiding inhalation, skin contact, and dust formation. Fire hazards involve emission of irritant fumes, requiring carbon dioxide extinguishers and protective gear .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-3-(aminomethyl)phenol typically involves the reduction of nitro compounds or the amination of hydroxyl-substituted aromatic compounds. One common method is the reduction of 2-nitro-3-(aminomethyl)phenol using hydrogen gas in the presence of a palladium catalyst. Another approach involves the direct amination of 3-(aminomethyl)phenol using ammonia or amine derivatives under high temperature and pressure conditions.

Industrial Production Methods: Industrial production of 2-Amino-3-(aminomethyl)phenol often employs catalytic hydrogenation processes due to their efficiency and scalability. The use of continuous flow reactors and advanced catalytic systems allows for the large-scale synthesis of this compound with high purity and yield.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-3-(aminomethyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions typically yield amine derivatives.

Substitution: Electrophilic aromatic substitution reactions can introduce various substituents onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Hydrogen gas with palladium or platinum catalysts is frequently used.

Substitution: Reagents such as halogens, nitrating agents, and sulfonating agents are used under acidic or basic conditions.

Major Products:

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Halogenated, nitrated, or sulfonated aromatic compounds.

Scientific Research Applications

2-Amino-3-(aminomethyl)phenol has a wide range of applications in scientific research:

Chemistry: It serves as a precursor in the synthesis of dyes, polymers, and other organic compounds.

Biology: The compound is used in the study of enzyme interactions and as a building block for biologically active molecules.

Medicine: It is investigated for its potential therapeutic properties and as a component in drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-3-(aminomethyl)phenol involves its interaction with various molecular targets, including enzymes and receptors. The compound’s amine and hydroxyl groups enable it to form hydrogen bonds and interact with active sites of enzymes, influencing their activity. Additionally, its aromatic structure allows for π-π interactions with other aromatic compounds, further modulating its biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Nomenclature

Aminophenol derivatives vary in substituent positions and functional groups, leading to distinct physicochemical and biological profiles. Key analogs include:

Compound Name	CAS Number	Molecular Formula	Key Features	Antimicrobial Activity (Key Pathogens)
2-Amino-3-(aminomethyl)phenol	Not explicitly provided¹	C₇H₁₀N₂O	Dual amino/aminomethyl groups; broad-spectrum	Gram-positive, Gram-negative bacteria, fungi
2-Aminophenol (o-Aminophenol)	95-55-6	C₆H₇NO	Single amino group; simpler structure	Limited data; primarily used in dye synthesis
3-Aminophenol (m-Aminophenol)	591-27-5	C₆H₇NO	Meta-substituted amino group	Not reported for antimicrobial use
3-Amino-2-methylphenol	53222-92-7	C₇H₉NO	Methyl substituent; industrial applications	No significant antimicrobial data
2-(Aminomethyl)phenol hydrochloride	61626-91-3	C₇H₁₀ClNO	Hydrochloride salt; enhanced solubility	Similar parent compound activity inferred

Key Research Findings and Implications

• Structure-Activity Relationship (SAR): The dual amino/aminomethyl substitution in 2-Amino-3-(aminomethyl)phenol is critical for broad-spectrum antimicrobial activity, surpassing mono-substituted analogs .
• Therapeutic Potential: Derivatives of this compound are promising candidates for drug development, particularly against multidrug-resistant pathogens .